Cas no 2138203-01-5 (rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea)

• Product Name: rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea
• CAS No: 2138203-01-5
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5840953
• PubChem ID: 165447996
• Update Time: 2025-06-13

rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea Chemical and Physical Properties

Names and Identifiers

• rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea
• EN300-701558
• 2138203-01-5

• Inchi： 1S/C9H19N3O/c1-2-11-9(13)12-6-7-3-4-8(10)5-7/h7-8H,2-6,10H2,1H3,(H2,11,12,13)/t7-,8+/m1/s1
• InChI Key： QNNIDLYNBNOCKM-SFYZADRCSA-N
• SMILES： O=C(NCC)NC[C@@H]1CC[C@@H](C1)N

Computed Properties

• Exact Mass: 185.152812238g/mol
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea

Comprehensive Introduction to rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea (CAS No. 2138203-01-5)

The compound rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea (CAS No. 2138203-01-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This urea derivative features a cyclopentyl backbone with an amino group and an ethylurea moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its stereochemical complexity and functional group diversity.

In recent years, the demand for chiral compounds like rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea has surged due to their role in drug discovery and development. The stereocenters in this molecule (1R,3S configuration) are critical for its bioactivity, as they influence binding affinity to target proteins. This aligns with the growing trend in precision medicine, where enantiomerically pure compounds are prioritized for reduced side effects and enhanced efficacy. The compound’s CAS No. 2138203-01-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening projects.

One of the most discussed topics in pharmaceutical forums is the synthetic accessibility of such molecules. rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea poses challenges in asymmetric synthesis, prompting researchers to explore novel catalytic methods or enzymatic resolutions. Questions like "How to optimize the yield of rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea?" or "What are the scalable routes for its production?" are commonly raised in AI-driven literature searches, highlighting the intersection of computational chemistry and lab-scale experimentation.

From a mechanistic perspective, this compound’s urea linkage is noteworthy. Urea derivatives are known to participate in hydrogen bonding networks, which can enhance interactions with enzymes or receptors. This property makes CAS No. 2138203-01-5 a valuable scaffold for designing inhibitors or agonists, particularly in neurological and metabolic disorders. Recent studies have linked similar structures to G-protein-coupled receptor (GPCR) modulation, a hot topic in drug repurposing campaigns.

The physicochemical properties of rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea, such as solubility and logP, are also under scrutiny. These parameters dictate its ADME (Absorption, Distribution, Metabolism, Excretion) profile, a key focus area for pharmacokinetic optimization. Given the rise of AI-powered drug design, tools like molecular docking and QSAR modeling are increasingly applied to predict its behavior in biological systems, addressing queries like "Can this compound cross the blood-brain barrier?"

In summary, rac-1-{[(1R,3S)-3-aminocyclopentyl]methyl}-3-ethylurea (CAS No. 2138203-01-5) represents a compelling case study in modern drug development. Its structural features, synthetic challenges, and therapeutic potential resonate with broader trends in personalized medicine and green chemistry. As research progresses, this compound may unlock new avenues for treating complex diseases while serving as a benchmark for stereoselective synthesis techniques.